Cas no 2387566-78-9 (tert-Butyl (S)-6-(1-aminoethyl)-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate)

• Product Name: tert-Butyl (S)-6-(1-aminoethyl)-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate
• CAS No: 2387566-78-9
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 6794873
• PubChem ID: 155904829
• Update Time: 2025-05-20

tert-Butyl (S)-6-(1-aminoethyl)-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2387566-78-9
• tert-Butyl (S)-6-(1-aminoethyl)-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate

• Inchi： 1S/C15H23N3O2/c1-10(16)11-7-8-13-12(17-11)6-5-9-18(13)14(19)20-15(2,3)4/h7-8,10H,5-6,9,16H2,1-4H3/t10-/m0/s1
• InChI Key： CXRZPBQOPRVJJP-JTQLQIEISA-N
• SMILES： O(C(N1C2C=CC([C@H](C)N)=NC=2CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.17902698g/mol
• Monoisotopic Mass: 277.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.4Ų

Additional information on tert-Butyl (S)-6-(1-aminoethyl)-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate

Comprehensive Overview of tert-Butyl (S)-6-(1-aminoethyl)-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate (CAS No. 2387566-78-9)

The compound tert-Butyl (S)-6-(1-aminoethyl)-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate (CAS No. 2387566-78-9) is a highly specialized intermediate in pharmaceutical and organic synthesis. Its unique structure, featuring a naphthyridine core and a tert-butyl carboxylate group, makes it a valuable building block for drug discovery and development. Researchers and chemists are increasingly interested in this compound due to its potential applications in designing kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine.

In recent years, the demand for chiral amines like the (S)-1-aminoethyl moiety in this compound has surged, driven by the need for enantioselective synthesis in drug development. The tert-butyl protecting group enhances the stability of the molecule during synthetic processes, a feature highly sought after in peptide coupling and heterocyclic chemistry. This aligns with frequent search queries such as "chiral building blocks for drug synthesis" and "stable intermediates for medicinal chemistry," reflecting industry priorities.

The 3,4-dihydro-1,5-naphthyridine scaffold is particularly noteworthy due to its prevalence in bioactive molecules targeting G-protein-coupled receptors (GPCRs) and epigenetic modifiers. This structural motif is often associated with improved pharmacokinetic properties, a topic frequently explored in AI-driven drug design forums. The compound’s CAS No. 2387566-78-9 is a critical identifier for researchers sourcing high-purity materials for high-throughput screening (HTS) or structure-activity relationship (SAR) studies.

From a synthetic perspective, the tert-Butyl (S)-6-(1-aminoethyl)-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate offers versatility in N-alkylation and carbamate deprotection reactions. These transformations are pivotal in constructing complex molecules, as highlighted in recent publications on fragment-based drug design (FBDD). Its compatibility with Pd-catalyzed cross-coupling reactions further expands its utility, addressing common search terms like "Pd-compatible intermediates for C–N bond formation."

Quality control of this compound emphasizes HPLC purity and enantiomeric excess (ee) verification, ensuring reproducibility in downstream applications. These metrics are critical for researchers investigating allosteric modulators or protein-protein interaction inhibitors, areas gaining traction in oncology and neurodegenerative disease research. The compound’s carboxylate functionality also enables facile conjugation to solid-phase synthesis resins, a technique widely discussed in peptide and macrocycle synthesis communities.

Environmental and regulatory considerations for CAS No. 2387566-78-9 focus on sustainable synthesis routes, such as catalytic asymmetric hydrogenation to install the (S)-aminoethyl stereocenter. This aligns with the pharmaceutical industry’s shift toward green chemistry principles, a hot topic in ESG (Environmental, Social, and Governance) reporting. Analytical methods like LC-MS and chiral SFC are typically employed for characterization, addressing FAQs about "techniques for chiral intermediate analysis."

In summary, tert-Butyl (S)-6-(1-aminoethyl)-3,4-dihydro-1,5-naphthyridine-1(2H)-carboxylate represents a convergence of structural elegance and synthetic utility. Its relevance to targeted therapy development and catalytic methodology research ensures its prominence in contemporary medicinal chemistry literature and patent filings, making it a compound of enduring interest to both academic and industrial researchers.